Cas no 299-48-9 (Acetamide,N-[4-[4-[3-(dimethylamino)propyl]-1-piperazinyl]phenyl]-)

• Product Name: Acetamide,N-[4-[4-[3-(dimethylamino)propyl]-1-piperazinyl]phenyl]-
• CAS No: 299-48-9
• MF: C₁₇H₂₈N₄O
• MW: 304.430423736572
• CID: 282613
• PubChem ID: 14739
• Update Time: 2025-04-19

Acetamide,N-[4-[4-[3-(dimethylamino)propyl]-1-piperazinyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[4-[3-(dimethylamino)propyl]-1-piperazinyl]phenyl]-
• N-[4-[4-[3-(dimethylamino)propyl]piperazin-1-yl]phenyl]acetamide
• N-(4-{4-[3-(dimethylamino)propyl]piperazin-1-yl}phenyl)acetamide
• Piperamide
• Piperamide [INN]
• UNII-83B7UZO20C
• 299-48-9
• 83B7UZO20C
• DTXSID10952349
• N-(4-{4-[3-(Dimethylamino)propyl]piperazin-1-yl}phenyl)ethanimidic acid
• 4'-(4-(3-(DIMETHYLAMINO)PROPYL)-1-PIPERAZINYL)ACETANILIDE
• ACETAMIDE, N-(4-(4-(3-(DIMETHYLAMINO)PROPYL)-1-PIPERAZINYL)PHENYL)-
• SCHEMBL635749
• CHEMBL1945318
• Q27269425

• Inchi： 1S/C17H28N4O/c1-15(22)18-16-5-7-17(8-6-16)21-13-11-20(12-14-21)10-4-9-19(2)3/h5-8H,4,9-14H2,1-3H3,(H,18,22)
• InChI Key： DPCSPGOPQYRPCP-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)N1CCN(CCCN(C)C)CC1

Computed Properties

• Exact Mass: 304.226
• Monoisotopic Mass: 304.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.086
• Boiling Point: 499.6°Cat760mmHg
• Flash Point: 255.9°C
• Refractive Index: 1.564